Cas no 4370-02-9 (1,2-Dihydroxyindane)

• Product Name: 1,2-Dihydroxyindane
• CAS No: 4370-02-9
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00053469
• CID: 329811
• PubChem ID: 87558294
• Update Time: 2025-05-20

1,2-Dihydroxyindane Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,2-diol,2,3-dihydro-
• 1,2-DIHYDROXYINDAN
• 1,2-DIHYDROXYINDANE
• 1,2-Indandiol
• 2,3-dihydro-1H-indene-1,2-diol
• YKXXBEOXRPZVCC-UHFFFAOYSA-N
• 1,2-Indandiol, cis-
• 1,2-Indanediol
• 1,2-Indandiol, trans-
• indane-1,2-diol
• Indan-1,2-diol
• 1,2-Indanediol #
• 1H-Indenediol, 2,3-dihydro-
• 1,2-dihydroxy-1,2-dihydroindene
• 1H-Indene-1,2-diol, 2,3-dihydro-
• D3311
• A827051
• 1,2-Dihydroxyindane

• MDL： MFCD00053469
• Inchi： 1S/C9H10O2/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8-11H,5H2
• InChI Key： YKXXBEOXRPZVCC-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC=CC=2C1O

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.334
• Melting Point: 158°C(lit.)
• Boiling Point: 288.5 °C at 760 mmHg
• Flash Point: 142.8 °C
• Refractive Index: 1.661
• PSA: 40.46000
• LogP: 0.63700
• Solubility: Uncertain

1,2-Dihydroxyindane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Dihydroxyindane

1,2-Dihydroxyindane (CAS No. 4370-02-9): An Overview of Its Properties, Applications, and Recent Research

1,2-Dihydroxyindane (CAS No. 4370-02-9) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of an indane core with two hydroxyl groups attached at the 1 and 2 positions. The chemical formula of 1,2-dihydroxyindane is C₉H₁₀O₂, and its molecular weight is approximately 150.17 g/mol.

The physical properties of 1,2-dihydroxyindane are noteworthy. It typically appears as a white crystalline solid at room temperature and has a melting point ranging from 88 to 90°C. The compound is slightly soluble in water but exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it a valuable intermediate in various synthetic processes.

In terms of chemical reactivity, 1,2-dihydroxyindane can undergo a variety of transformations due to the presence of the hydroxyl groups. These functional groups can participate in reactions such as esterification, etherification, and oxidation. The indane core provides additional stability and reactivity, making 1,2-dihydroxyindane a useful building block for the synthesis of more complex molecules.

The applications of 1,2-dihydroxyindane are diverse and span multiple industries. In the pharmaceutical sector, it serves as an important intermediate in the synthesis of drugs with various therapeutic effects. For instance, recent studies have explored its potential as a precursor for the development of anti-inflammatory and anti-cancer agents. The hydroxyl groups can be modified to introduce bioactive functionalities that enhance the pharmacological properties of the final drug molecules.

In materials science, 1,2-dihydroxyindane has been utilized in the synthesis of polymers and resins with unique properties. Its ability to form stable cross-links through reactions with other monomers makes it a valuable component in the production of high-performance materials. These materials find applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 1,2-dihydroxyindane has also been a subject of recent research. Studies have shown that it can be biodegraded under certain conditions, which is an important consideration for its use in industrial processes. Efforts are ongoing to develop more sustainable methods for its production and disposal to minimize any potential environmental impact.

In the realm of analytical chemistry, 1,2-dihydroxyindane has been used as a standard reference material for various analytical techniques. Its well-defined structure and known physical properties make it an ideal candidate for calibrating instruments such as mass spectrometers and chromatographic systems. This application ensures accurate and reliable results in analytical laboratories.

The safety profile of 1,2-dihydroxyindane is another critical aspect that has been extensively studied. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to adhere to standard safety guidelines to prevent any potential hazards. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in work areas.

In conclusion, 1,2-dihydroxyindane (CAS No. 4370-02-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry, pharmaceuticals, materials science, and analytical chemistry. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.